butyl prop-2-enoate;methyl 2-methylprop-2-enoate;2-methylprop-2-enoic acid;N-(2-methylpropoxymethyl)prop-2-enamide

• CAS No.: 76081-68-0
• Molecular Formula: C24H41NO8
• Molecular Weight: 471.6 g/mol
• IUPAC Name: butyl prop-2-enoate;methyl 2-methylprop-2-enoate;2-methylprop-2-enoic acid;N-(2-methylpropoxymethyl)prop-2-enamide
• InChI: InChI=1S/C8H15NO2.C7H12O2.C5H8O2.C4H6O2/c1-4-8(10)9-6-11-5-7(2)3;1-3-5-6-9-7(8)4-2;1-4(2)5(6)7-3;1-3(2)4(5)6/h4,7H,1,5-6H2,2-3H3,(H,9,10);4H,2-3,5-6H2,1H3;1H2,2-3H3;1H2,2H3,(H,5,6)
• InChI Key: HVUNGGFGZZFEKM-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)C=C.CC(C)COCNC(=O)C=C.CC(=C)C(=O)O.CC(=C)C(=O)OC

Description

2-Propenoic acid, 2-methyl-, polymer with butyl 2-propenoate, methyl 2-methyl-2-propenoate and N-[(2-methylpropoxy)methyl]-2-propenamide is a complex polymer known for its versatile applications in various industries. This compound is a result of polymerization involving multiple monomers, each contributing unique properties to the final polymer. It is commonly used in coatings, adhesives, and various other materials due to its excellent mechanical and chemical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Propenoic acid, 2-methyl-, polymer with butyl 2-propenoate, methyl 2-methyl-2-propenoate and N-[(2-methylpropoxy)methyl]-2-propenamide involves free radical polymerization. The process typically uses initiators such as azo compounds or peroxides to start the polymerization reaction. The reaction conditions include maintaining a controlled temperature and pressure to ensure the desired molecular weight and polymer structure .

Industrial Production Methods

Industrial production of this polymer involves large-scale polymerization reactors where the monomers are mixed in specific ratios. The reaction is carried out under controlled conditions to achieve high yield and consistent quality. The polymer is then purified and processed into various forms depending on its intended application .

Chemical Reactions Analysis

Types of Reactions

This polymer undergoes several types of chemical reactions, including:

Oxidation: The polymer can be oxidized using strong oxidizing agents, leading to the formation of various oxidation products.

Reduction: Reduction reactions can be carried out using reducing agents, although these are less common for this polymer.

Substitution: The polymer can undergo substitution reactions where functional groups on the polymer chain are replaced with other groups.

Common Reagents and Conditions

Oxidizing Agents: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reducing Agents: Sodium borohydride and lithium aluminum hydride are typical reducing agents.

Substitution Reagents: Various halogenating agents and nucleophiles are used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can lead to the formation of carboxylic acids and ketones, while substitution reactions can introduce new functional groups into the polymer chain .

Scientific Research Applications

2-Propenoic acid, 2-methyl-, polymer with butyl 2-propenoate, methyl 2-methyl-2-propenoate and N-[(2-methylpropoxy)methyl]-2-propenamide has a wide range of scientific research applications:

Chemistry: Used as a base material for developing new polymers with tailored properties.

Biology: Employed in the development of biocompatible materials for medical devices and drug delivery systems.

Medicine: Utilized in the formulation of medical adhesives and coatings for implants.

Industry: Applied in the production of high-performance coatings, adhesives, and sealants

Mechanism of Action

The mechanism of action of this polymer involves its interaction with various molecular targets depending on its application. In coatings, it forms a protective layer that adheres strongly to surfaces, providing resistance to environmental factors. In medical applications, it interacts with biological tissues to provide adhesion and biocompatibility. The polymerization process and the specific monomers used determine the pathways and molecular targets involved .

Comparison with Similar Compounds

Similar Compounds

Poly(methyl methacrylate): Known for its clarity and rigidity, used in optical applications.

Poly(butyl acrylate): Offers flexibility and is used in pressure-sensitive adhesives.

Poly(ethyl acrylate): Similar to poly(butyl acrylate) but with different mechanical properties

Uniqueness

2-Propenoic acid, 2-methyl-, polymer with butyl 2-propenoate, methyl 2-methyl-2-propenoate and N-[(2-methylpropoxy)methyl]-2-propenamide is unique due to its combination of monomers, which provides a balance of rigidity, flexibility, and chemical resistance. This makes it suitable for a wide range of applications, from industrial coatings to medical devices .